Cas no 85549-54-8 (Methyl 3-hydroxyoctanoate)

• Product Name: Methyl 3-hydroxyoctanoate
• CAS No: 85549-54-8
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 990632
• PubChem ID: 110974
• Update Time: 2024-10-26

Methyl 3-hydroxyoctanoate Chemical and Physical Properties

Names and Identifiers

• DL-B-HYDROXYCAPRYLIC ACID METHYL ESTER
• methyl 3-hydroxyoctanoate
• FHWBTAQRRDZDIY-UHFFFAOYSA-N
• 3-hydroxyoctanoic acid methyl ester
• Octanoic acid, 3-hydroxy-, methyl ester
• Methyl 3-hydroxyoctanoate #
• 3-hydroxycaprylic acid methyl ester
• Octanoic acid,3-hydroxy-, methyl ester
• 3-Hydroxy octanoic acid methyl ester
• SCHEMBL1427581
• E89406
• UQU7C4XEV7
• DTXSID70276098
• NS00044258
• AKOS006271868
• METHYL 3-HYDROXYCAPRYLATE
• Methyl3-hydroxyoctanoate
• 3-Hydroxy C8:0 methyl ester
• MFCD00133278
• DB-304668
• 7367-87-5
• .BETA.-HYDROXYOCTANOIC ACID METHYL ESTER
• EINECS 230-917-3
• BETA-HYDROXYOCTANOIC ACID METHYL ESTER
• DTXCID70227449
• SS-4994
• PD077285
• SB85093
• 85549-54-8
• UNII-UQU7C4XEV7
• Methyl 3-hydroxyoctanoate

• Inchi： 1S/C9H18O3/c1-3-4-5-6-8(10)7-9(11)12-2/h8,10H,3-7H2,1-2H3
• InChI Key： FHWBTAQRRDZDIY-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)CCCCC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.8

Methyl 3-hydroxyoctanoate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols